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Compound of Interest

Compound Name: Sodium cyanurate

Cat. No.: B1629890 Get Quote

AN-HPLC-001

Introduction

Sodium cyanurate is the sodium salt of cyanuric acid. Cyanuric acid and its chlorinated

derivatives are widely used as disinfectants, herbicides, and as a stabilizer for chlorine in

swimming pools and industrial water treatment processes.[1][2][3] Monitoring the concentration

of cyanurate is crucial for ensuring its efficacy and for assessing potential environmental and

health impacts. This application note describes a robust and reliable High-Performance Liquid

Chromatography (HPLC) method with Ultraviolet (UV) detection for the quantitative

determination of sodium cyanurate (analyzed as cyanuric acid) in aqueous samples.

Principle

This method utilizes reversed-phase HPLC to separate cyanuric acid from other components in

the sample matrix. The separation is achieved using a buffered aqueous mobile phase.

Quantification is performed by UV detection at 213 nm, a wavelength at which the cyanurate

ion exhibits strong absorbance.[1][2][4] The concentration of sodium cyanurate in the sample

is determined by comparing the peak area of the analyte to a calibration curve prepared from

standards of known concentrations.

Experimental Protocols
1. Instrumentation and Chromatographic Conditions
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A standard HPLC system equipped with a UV detector is required. The following table

summarizes the recommended instrumental parameters.

Parameter Recommended Conditions

HPLC System Agilent 1100/1200 series or equivalent

Detector UV-Vis Detector

Column
Phenyl, 150 x 4.6 mm, 5 µm or Porous Graphitic

Carbon (PGC)

Mobile Phase
95% Phosphate Buffer (pH 7.2-7.4) : 5%

Methanol (v/v)[1][2]

Flow Rate 1.0 mL/min[4]

Injection Volume 20 µL

Column Temperature Ambient

UV Detection 213 nm[1][2][4][5][6]

2. Reagents and Standards

Cyanuric Acid Reference Standard: (98% purity or higher)

Sodium Phosphate Monobasic and Dibasic: ACS grade or higher

Methanol: HPLC grade

Deionized Water: 18.2 MΩ·cm

Ascorbic Acid (optional): For samples containing chlorinated isocyanurates[1][2][3]

3. Preparation of Solutions

Phosphate Buffer (pH 7.3): Prepare a solution of sodium phosphate (monobasic and dibasic)

in deionized water and adjust the pH to 7.2-7.4.[1][2]
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Mobile Phase: Mix the prepared phosphate buffer and methanol in a 95:5 (v/v) ratio.[1][2]

Degas the mobile phase before use.

Stock Standard Solution (1000 mg/L): Accurately weigh and dissolve an appropriate amount

of cyanuric acid reference standard in deionized water.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock standard solution with deionized water to achieve concentrations within the desired

calibration range (e.g., 0.5 - 125 mg/L).[1][2][3]

4. Sample Preparation

Aqueous Samples (e.g., swimming pool water): Filter the sample through a 0.45 µm syringe

filter prior to injection.[5][6]

Samples containing chlorinated isocyanurates: To convert chlorinated isocyanurates to

cyanuric acid, add a small amount of ascorbic acid to the sample and allow it to react before

filtration.[1][2][3]

5. Calibration and Analysis

Inject the working standard solutions into the HPLC system to generate a calibration curve

by plotting peak area against concentration.

Inject the prepared samples into the HPLC system.

Identify the cyanuric acid peak in the sample chromatogram by comparing its retention time

with that of the standards.

Quantify the concentration of cyanuric acid in the samples using the calibration curve.

Data Presentation
Table 1: Method Validation Parameters

The following table summarizes typical method validation parameters for the HPLC-UV

determination of cyanuric acid.
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Parameter Phenyl Column
Porous Graphitic Carbon
(PGC) Column

Linearity Range (mg/L) 0.5 - 125[1][2][3] 0.5 - 125

Correlation Coefficient (r²) > 0.999 > 0.999

Method Detection Limit (MDL)

(mg/L)
0.07[5][6][7] 0.02[5][6][7]

Limit of Quantitation (LOQ)

(mg/L)
0.2 0.07

Recovery (%) 98 - 102 99.8[5][6][7]

Precision (%RSD) < 5 < 5

Mandatory Visualization
Experimental Workflow Diagram
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Caption: HPLC-UV workflow for sodium cyanurate determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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